Cas no 90389-98-3 (3-(propylamino)methylbenzonitrile)

• Product Name: 3-(propylamino)methylbenzonitrile
• CAS No: 90389-98-3
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• MDL: MFCD09936332
• CID: 1954272
• PubChem ID: 457597
• Update Time: 2025-04-21

3-(propylamino)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(propylamino)methyl]benzonitrile
• Benzonitrile, 3-((propylamino)methyl)-
• Benzonitrile, 3-[(propylamino)methyl]-
• 3-(propylaminomethyl)benzonitrile
• 3-(propylamino)methylbenzonitrile
• EN300-32198
• 90389-64-3
• 90389-98-3
• 3-((Propylamino)methyl)benzonitrile
• DTXSID80238127
• CS-0305489
• 3-[(PROPYLAMINO)METHYL]-BENZONITRILE
• CHEMBL1178176
• AKOS000176086

• MDL： MFCD09936332
• Inchi： 1S/C11H14N2/c1-2-6-13-9-11-5-3-4-10(7-11)8-12/h3-5,7,13H,2,6,9H2,1H3
• InChI Key： GRMACXDNKJBCRA-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=C(C#N)C=1)CCC

Computed Properties

• Exact Mass: 174.115698
• Monoisotopic Mass: 174.115698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.8

Experimental Properties

• Density: 1
• Boiling Point: 281.3°C at 760 mmHg
• Flash Point: 123.9°C
• Refractive Index: 1.528

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines